![molecular formula C18H18N2O2S B3923148 N-(2-methoxyethyl)-N-(2-thienylmethyl)quinoline-3-carboxamide](/img/structure/B3923148.png)
N-(2-methoxyethyl)-N-(2-thienylmethyl)quinoline-3-carboxamide
Overview
Description
N-(2-methoxyethyl)-N-(2-thienylmethyl)quinoline-3-carboxamide, also known as MTQA, is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields. MTQA is a quinoline derivative that has shown promising results in scientific research, particularly in the areas of cancer treatment and neuroscience.
Mechanism of Action
The mechanism of action of N-(2-methoxyethyl)-N-(2-thienylmethyl)quinoline-3-carboxamide is not fully understood. However, it is believed that this compound exerts its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. This compound has also been shown to modulate the activity of certain signaling pathways that are involved in cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and modulate the activity of certain signaling pathways. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methoxyethyl)-N-(2-thienylmethyl)quinoline-3-carboxamide in lab experiments is its ability to inhibit the growth and proliferation of cancer cells. This makes it a promising candidate for cancer treatment. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-(2-methoxyethyl)-N-(2-thienylmethyl)quinoline-3-carboxamide. One direction is to investigate the potential of this compound as a therapeutic agent for cancer treatment. This could involve further in vitro and in vivo studies to determine its efficacy and safety. Another direction is to investigate the potential of this compound as a neuroprotective agent for the treatment of neurodegenerative diseases. This could involve further animal studies to determine its efficacy and safety in these conditions. Additionally, further research could be done to optimize the synthesis of this compound and to develop more effective methods for administering it in vivo.
Scientific Research Applications
N-(2-methoxyethyl)-N-(2-thienylmethyl)quinoline-3-carboxamide has been studied extensively for its potential applications in cancer treatment. In vitro studies have shown that this compound has anti-proliferative effects on cancer cells, particularly in breast, prostate, and lung cancer. This compound has also been shown to induce apoptosis in cancer cells, which is a process that leads to programmed cell death.
properties
IUPAC Name |
N-(2-methoxyethyl)-N-(thiophen-2-ylmethyl)quinoline-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2S/c1-22-9-8-20(13-16-6-4-10-23-16)18(21)15-11-14-5-2-3-7-17(14)19-12-15/h2-7,10-12H,8-9,13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMPXRHMQOFKHFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=CC=CS1)C(=O)C2=CC3=CC=CC=C3N=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.